Cas no 6973-54-2 (9h-purine-9-ethanol, 6-chloro-, acetate)

• Product Name: 9h-purine-9-ethanol, 6-chloro-, acetate
• CAS No: 6973-54-2
• MF: C₉H₉ClN₄O₂
• MW: 240.64636015892
• CID: 862871
• PubChem ID: 237019
• Update Time: 2025-04-19

9h-purine-9-ethanol, 6-chloro-, acetate Chemical and Physical Properties

Names and Identifiers

• 9h-purine-9-ethanol, 6-chloro-, acetate
• 2-(6-chloropurin-9-yl)ethyl acetate
• 1-acetoxy-2-(6-chloro-purin-9-yl)-ethane
• 2-(6-Chlor-9H-purin-9-yl)-aethyl-acetat
• 2-(6-chloro-9h-purin-9-yl)ethyl acetate
• AC1L5XW2
• AC1Q3S06
• AG-K-98111
• AR-1C8243
• CTK5D1145
• NSC40221

• Inchi： 1S/C9H9ClN4O2/c1-6(15)16-3-2-14-5-13-7-8(10)11-4-12-9(7)14/h4-5H,2-3H2,1H3
• InChI Key： WABGFEVHJMMOIL-UHFFFAOYSA-N
• SMILES： ClC1=C2C(=NC=N1)N(C=N2)CCOC(C)=O

Computed Properties

• Exact Mass: 258.05213
• Monoisotopic Mass: 240.0414032g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 266
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 69.9Ų

Experimental Properties

• PSA: 101.13
• LogP: 1.04280